Cas no 1240596-40-0 (ETHYL 6-HYDROXY-2-(PYRIDIN-2-YL)PYRIMIDINE-4-CARBOXYLATE)

• Product Name: ETHYL 6-HYDROXY-2-(PYRIDIN-2-YL)PYRIMIDINE-4-CARBOXYLATE
• CAS No: 1240596-40-0
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 2116331
• Update Time: 2025-07-22

ETHYL 6-HYDROXY-2-(PYRIDIN-2-YL)PYRIMIDINE-4-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxo-2-(pyridin-2-yl)-1,6-dihydropyrimidine-4-carboxylate
• ETHYL 6-HYDROXY-2-(PYRIDIN-2-YL)PYRIMIDINE-4-CARBOXYLATE
• CID 135741651
• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-(2-pyridinyl)-, ethyl ester

• Inchi： 1S/C12H11N3O3/c1-2-18-12(17)9-7-10(16)15-11(14-9)8-5-3-4-6-13-8/h3-7H,2H2,1H3,(H,14,15,16)
• InChI Key： OZSOHSJCUVEHQA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(NC(C2C=CC=CN=2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 415
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 404.7±55.0 °C(Predicted)
• pka: 5.51±0.50(Predicted)

Additional information on ETHYL 6-HYDROXY-2-(PYRIDIN-2-YL)PYRIMIDINE-4-CARBOXYLATE

Ethyl 6-Hydroxy-2-(Pyridin-2-Yl)Pyrimidine-4-Carboxylate

Ethyl 6-Hydroxy-2-(Pyridin-2-Yl)Pyrimidine-4-Carboxylate is a compound with the CAS number 1240596-40-0, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug design and development. This compound belongs to the class of pyrimidine derivatives, which are well-known for their role in various biological processes and their utility in medicinal chemistry.

The molecular structure of Ethyl 6-Hydroxy-2-(Pyridin-2-Yl)Pyrimidine-4-Carboxylate features a pyrimidine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The substitution pattern on the pyrimidine ring includes a hydroxyl group at position 6, a pyridin-2-yl group at position 2, and an ethyl carboxylate group at position 4. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for further research.

Recent studies have highlighted the potential of pyrimidine derivatives as scaffolds for developing bioactive molecules. For instance, research has shown that pyrimidine-based compounds can exhibit significant activity against various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. The presence of the pyridin-2-yl group in this compound further enhances its electronic properties, potentially improving its binding affinity to target proteins.

The ethyl carboxylate group at position 4 of the pyrimidine ring plays a crucial role in modulating the compound's solubility and bioavailability. This functional group can also serve as a site for further chemical modifications, enabling researchers to explore a wide range of analogs with varying biological activities. Such modifications could lead to the development of more potent and selective drugs with improved pharmacokinetic profiles.

In terms of synthesis, Ethyl 6-Hydroxy-2-(Pyridin-2-Yl)Pyrimidine-4-Carboxylate can be prepared through various routes, including condensation reactions and coupling reactions. These methods allow for precise control over the substitution pattern on the pyrimidine ring, ensuring high yields and purity of the final product. The synthesis of such compounds often involves multi-step procedures that require careful optimization to achieve the desired stereochemistry and regioselectivity.

From an analytical standpoint, this compound can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure, purity, and crystalline properties of the compound, which are essential for confirming its identity and assessing its quality.

Looking ahead, Ethyl 6-Hydroxy-2-(Pyridin-2-Yl)Pyrimidine-4-Carboxylate holds great promise for future research in drug discovery and materials science. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic strategies and developing advanced materials with tailored properties.